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Compound of Interest

Compound Name: Fast Blue RR Salt

Cat. No.: B088650 Get Quote

A Technical Guide to the Safe Handling of Fast
Blue RR Salt
For Researchers, Scientists, and Drug Development Professionals

Fast Blue RR Salt, a diazonium salt widely used in histochemistry and cytochemistry for

enzyme localization, requires careful handling due to its potential hazards. This guide provides

a comprehensive overview of its safety data, handling precautions, and emergency

procedures, compiled from various safety data sheets and technical sources. The information is

intended to supplement, not replace, formal laboratory safety training and institutional

protocols.

Chemical and Physical Properties
Fast Blue RR Salt is the hemi(zinc chloride) salt of 4-benzoylamino-2,5-

dimethoxybenzenediazonium chloride. It is a yellow-green crystalline powder.[1][2] Its primary

application is in enzyme histochemistry, particularly for the detection of alkaline phosphatase

and non-specific esterase activity.[3][4] The diazonium group is highly reactive and couples

with naphthol derivatives, which are released by enzymatic activity at specific sites in a tissue

sample, to form a stable, insoluble, and intensely colored azo dye precipitate, thereby

visualizing the location of the enzyme.[4][5]

Table 1: Chemical Identification and Physical Properties
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Property Value References

Chemical Name

4-Benzoylamino-2,5-

dimethoxybenzenediazonium

chloride hemi(zinc chloride)

salt

[5][6]

Synonyms Azoic Diazo No. 24, C.I. 37155 [1]

CAS Number 14726-29-5 [3][6]

Molecular Formula C₁₅H₁₄ClN₃O₃ · 1/2ZnCl₂ [3][6]

Molecular Weight 387.89 g/mol [3][6]

Appearance Yellow-green powder [1][2]

Solubility
Water: 1 mg/mL (clear to hazy,

yellow-green solution)
[5]

Storage Temperature −20°C, protected from light [1]

Hazard Identification and Toxicological Data
The toxicological properties of Fast Blue RR Salt have not been fully investigated.[1] However,

it is considered a hazardous substance and may cause irritation to the eyes, skin, respiratory

system, and digestive tract.[1][7] There is a danger of cumulative effects, and limited evidence

suggests it may have mutagenic potential.[7]

Table 2: Hazard Classification and Potential Health Effects
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Hazard Description References

GHS Classification

Not uniformly classified; some

sources state it is not a

hazardous substance

according to Regulation (EC)

No. 1272/2008, while others

advise caution.

[6][8]

Primary Routes of Exposure
Inhalation, skin contact, eye

contact, ingestion.
[1][7]

Acute Effects

May cause irritation to the

eyes, skin, respiratory tract,

and digestive tract.

[1][7]

Chronic Effects

Danger of cumulative effects.

The toxicological properties

have not been fully

investigated.

[1][7]

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as a probable, possible, or

confirmed human carcinogen

by IARC.

[6]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict safety protocols is mandatory when working with Fast Blue RR Salt. The

following sections outline the recommended procedures for handling, personal protection, and

emergency response.

Personal Protective Equipment (PPE)
Adequate personal protective equipment is essential to minimize exposure.
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Required Personal Protective Equipment

Eye Protection:
Chemical safety goggles or eyeglasses

compliant with EN166 or OSHA 29 CFR 1910.133

Skin Protection:
Appropriate protective gloves (inspect before use)

and clothing to prevent skin exposure

Respiratory Protection:
Use NIOSH/MSHA or EN 149 approved

respirator if dust is generated or exposure limits are exceeded

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) for handling Fast Blue RR Salt.

Handling and Storage Protocol
Proper handling and storage are crucial to maintaining the stability of the compound and

ensuring laboratory safety.

Table 3: Handling and Storage Guidelines
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Guideline Procedure References

Ventilation

Use in a well-ventilated area.

Provide appropriate exhaust

ventilation where dust is

formed.

[1][6][7]

Handling

Avoid all personal contact,

including inhalation of dust.

Minimize dust generation and

accumulation. Wash hands

thoroughly after handling. Do

not eat, drink, or smoke in the

work area.

[1][7][9]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed, original container.

Protect from light and

incompatible materials such as

strong oxidants.

[1][7]

Spills

For minor spills, clean up

immediately using dry

procedures. Avoid generating

dust. Sweep or vacuum up the

material and place it in a

suitable, sealed container for

disposal. For major spills,

evacuate the area and alert

emergency responders.

[1][7][10]

Emergency First Aid Procedures
In the event of exposure, immediate first aid is critical. The following workflow outlines the

necessary steps.
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First Aid for Exposure to Fast Blue RR Salt

Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to fresh air immediately Immediately flush skin with plenty of water
for at least 15 minutes

Immediately flush eyes with plenty of water
for at least 15 minutes Do NOT induce vomiting

If not breathing, give artificial respiration

If breathing is difficult, give oxygen

Seek immediate medical attention

Remove contaminated clothing and shoes

Wash clothing before reuse

Seek medical attention if irritation develops

Occasionally lift upper and lower eyelids

Seek immediate medical attention

If conscious and alert, rinse mouth and
drink 2-4 cupfuls of milk or water

Never give anything by mouth to an
unconscious person

Seek immediate medical attention

Click to download full resolution via product page

Caption: Emergency first aid procedures for different routes of exposure.

Stability and Reactivity
Fast Blue RR Salt is stable under normal temperatures and pressures.[1] However, it is light-

sensitive and should be stored accordingly.[1]

Table 4: Stability and Reactivity Profile
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Parameter Description References

Chemical Stability
Stable under recommended

storage conditions.
[1]

Conditions to Avoid
Light, dust generation, excess

heat, incompatible materials.
[1]

Incompatible Materials Strong oxidizing agents. [1]

Hazardous Decomposition

Products

May include hydrogen

chloride, nitrogen oxides,

carbon monoxide, carbon

dioxide, and zinc/zinc oxides.

[1][6]

Hazardous Polymerization Has not been reported. [1]

Disposal Considerations
Dispose of Fast Blue RR Salt and its containers in accordance with all applicable local, state,

and federal regulations. It is recommended to use a licensed disposal company.[9][11] Do not

allow the product to enter drains.[6]

This guide is intended to provide essential safety information for laboratory personnel. Always

consult the most recent Safety Data Sheet (SDS) from your supplier and adhere to your

institution's specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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